Cas no 126062-22-4 (1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-)

• Product Name: 1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-
• CAS No: 126062-22-4
• MF: C₁₁H₉BrClNO₃
• MW: 318.55106139183
• CID: 198918
• PubChem ID: 196795
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-
• 7-amino-3-(2-bromoethoxy)-4-chloroisochromen-1-one
• 7-amino-3-(2-bromoethoxy)-4-chloroisocoumarin
• 7-amino-3-(2-bromoethoxy)-4-chloro-1H-isochromen-1-one
• Abe-cic
• 126062-22-4
• CHEMBL153705
• 7-amino-4-chloro-3-(2-bromoethoxy)isocoumarin
• DTXSID00155064
• PD194565
• 7-Amino-3-(2-bromoethoxy)-4-chloro-1H-2-benzopyran-1-one
• Isocoumarin, 6a
• SCHEMBL1271526
• BDBM81602
• 7-Amino-4-chloro-3-(2-bromo-ethoxy)-isocoumarin
• 7-amino-3-(2-bromoethoxy)-4-chloro-isochromen-1-one
• 7-amino-4-chloro-3-(2-bromoethoxy) isocoumarin

• Inchi： 1S/C11H9BrClNO3/c12-3-4-16-11-9(13)7-2-1-6(14)5-8(7)10(15)17-11/h1-2,5H,3-4,14H2
• InChI Key： BROYONYUMXAAPY-UHFFFAOYSA-N
• SMILES： BrCCOC1=C(C2C=CC(=CC=2C(=O)O1)N)Cl

Computed Properties

• Exact Mass: 316.94547
• Monoisotopic Mass: 316.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 509.9°Cat760mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.65
• PSA: 61.55